Cas no 120047-85-0 (2(5H)-Furanone,5-[(acetyloxy)methyl]-5-ethoxy-)

• Product name: 2(5H)-Furanone,5-[(acetyloxy)methyl]-5-ethoxy-
• CAS No: 120047-85-0
• MF: C₉H₁₂O₅
• MW: 200.18858
• CID: 105142
• PubChem ID: 14220029

2(5H)-Furanone,5-[(acetyloxy)methyl]-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-[(acetyloxy)methyl]-5-ethoxy-
• 2(5H)-Furanone,5-[(acetyloxy)methyl]-5-ethoxy-(9CI)
• (2-Ethoxy-5-oxofuran-2-yl)methyl acetate
• 120047-85-0

• Inchi： InChI=1S/C9H12O5/c1-3-13-9(6-12-7(2)10)5-4-8(11)14-9/h4-5H,3,6H2,1-2H3
• InChI Key： HCPSYSUHTKDTFU-UHFFFAOYSA-N
• SMILES： C(OCC1(OCC)OC(=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 200.06846
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 61.83
• LogP: 0.39530